Cas no 15091-30-2 (3,4-Dibromosulfolane)

3,4-Dibromosulfolane structure
3,4-Dibromosulfolane structure
Product Name:3,4-Dibromosulfolane
CAS No:15091-30-2
MF:C4H6Br2O2S
MW:277.962238788605
MDL:MFCD00022536
CID:171988
PubChem ID:85797
Update Time:2025-04-19

3,4-Dibromosulfolane Chemical and Physical Properties

Names and Identifiers

    • Thiophene,3,4-dibromotetrahydro-, 1,1-dioxide
    • 3,4-Dibromosulfolane
    • 3,4-dibromothiolane 1,1-dioxide
    • (E)-3,4-dibromotetrahydrothiophene 1,1-dioxide
    • 3,4-dibromotetrahydrothiophen-1,1-dioxide
    • 3,4-Dibromotetrahydrothiophene 1,1-dioxide
    • 3,4-dibromothiolane-1,1-dione
    • 3,4-trans-dibromotetrahydrothiophene-1,1-dioxide
    • Thiophene,4-dibromo-,1,1-dioxide
    • Thiophene,tetrahydro-3,4-dibromo-,1,1-dioxide
    • trans-3,4-dibrom
    • trans-3,4-Dibromtetrahydrothiophen-1,1-dioxid
    • Thiophene, 3,4-dibromotetrahydro-, 1,1-dioxide
    • 3,4-Dibromotetrahydrothiophene-1,1-dioxide
    • C4H6Br2O2S
    • Thiophene, tetrahydro-3,4-dibromo-, 1,1-dioxide
    • AK308638
    • Thiophene,4-dibromo-, 1,1-dioxide
    • Thiophene,4-dibromotetrahydro-, 1,1-dioxide
    • NSC39636
    • NCIOpen2_004531
    • 3,4-DIBROMO SULFOLANE
    • CGWKQCY
    • NSC-39636
    • CS-0106384
    • BRN 0119352
    • EN300-86107
    • 3 pound not4-Dibromotetrahydrothiophene 1 pound not1-dioxide
    • NSC75382
    • A809086
    • 15091-30-2
    • D0679
    • NSC-75382
    • SCHEMBL2681109
    • MFCD00022536
    • AKOS003244555
    • Thiophene,3,4-dibromotetrahydro-,1,1-dioxide
    • F12433
    • DTXSID80884784
    • BS-9949
    • CGWKQCYAMPDEGC-UHFFFAOYSA-N
    • 3,4-dibromo-1lambda6-thiolane-1,1-dione
    • AKOS016039456
    • FT-0637178
    • 3,4-Dibromotetrahydrothiophene1,1-dioxide
    • Thiophene, 3,4-dibromotetrahydro-, 1,1-dioxide, (3R,4R)-rel-
    • NSC 39636
    • 7311-84-4
    • BBL012241
    • STK803097
    • DTXCID40894167
    • 3,4-DIBROMO-1??-THIOLANE-1,1-DIONE
    • DB-043067
    • ALBB-022878
    • SY050635
    • MDL： MFCD00022536
    • Inchi： 1S/C4H6Br2O2S/c5-3-1-9(7,8)2-4(3)6/h3-4H,1-2H2
    • InChI Key： CGWKQCYAMPDEGC-UHFFFAOYSA-N
    • SMILES： BrC1CS(CC1Br)(=O)=O
    • BRN： 0119352

Computed Properties

  • Exact Mass: 275.84600
  • Monoisotopic Mass: 275.846
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.241
  • Melting Point: 142.0 to 146.0 deg-C
  • Boiling Point: 256.1°C at 760 mmHg
  • Flash Point: 197.1±28.7 °C
  • Refractive Index: 1.641
  • PSA: 42.52000
  • LogP: 2.02260
  • Solubility: Not determined

3,4-Dibromosulfolane Security Information

3,4-Dibromosulfolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dibromosulfolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D426105-100mg
3,4-Dibromosulfolane
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 $64.00 2023-05-18
TRC
D426105-250mg
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 $75.00 2023-05-18
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D426105-500mg
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D426105-1g
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 $ 80.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D839949-250mg
3,4-Dibromotetrahydrothiophene 1,1-dioxide
 15091-30-2 95%
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 ￥34.00 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Chemenu
CM249679-5g
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 15091-30-2 95%
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 $58 2022-09-02
Chemenu
CM249679-10g
3,4-Dibromotetrahydrothiophene 1,1-dioxide
 15091-30-2 95%
10g
 $100 2022-09-02
Chemenu
CM249679-25g
3,4-Dibromotetrahydrothiophene 1,1-dioxide
 15091-30-2 95%
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 $137 2023-03-06
eNovation Chemicals LLC
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3,4-Dibromosulfolane Related Literature

  • 1. Structure of (E)-3,4-dibromotetrahydrothiophene 1,1-dioxide, C4H6Br2SO2, as determined in the gas phase by electron diffraction, in the crystalline phase at 150 K by X-ray diffraction and by ab initio computations
    Alexander J. Blake,Paul T. Brain,Ian Gosney,Robert O. Gould,David W. H. Rankin,Heather E. Robertson,Peter Trickey,Michael Bühl J. Chem. Soc. Perkin Trans. 2 1995 2293

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